2-(2,4-dichlorophenoxy)-N-(6-methyl-2-pyridinyl)propanamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(6-methylpyridin-2-yl)propanamide
• InChI: InChI=1S/C15H14Cl2N2O2/c1-9-4-3-5-14(18-9)19-15(20)10(2)21-13-7-6-11(16)8-12(13)17/h3-8,10H,1-2H3,(H,18,19,20)
• InChI Key: BDHODAABNLQWFB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C(C)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H14Cl2N2O2
• Molecular Weight: 325.2 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(6-methyl-2-pyridinyl)propanamide, commonly known as DCPA, is a herbicide used for weed control in various agricultural crops. It was first synthesized in 1962 by the Dow Chemical Company and has since been widely used in the agricultural industry. In recent years, DCPA has gained attention in the scientific community for its potential applications in research.

Mechanism of Action

DCPA acts as an inhibitor of photosynthesis, specifically targeting the light-dependent reactions. It inhibits the electron transport chain in photosystem II, preventing the conversion of light energy into chemical energy. This leads to a disruption in the production of ATP and NADPH, which are essential for plant growth and development.
Biochemical and Physiological Effects
DCPA has been shown to have a range of biochemical and physiological effects on plants. It can cause chlorosis, stunting, and reduced biomass production. It can also affect the expression of genes involved in photosynthesis and stress responses.

Advantages and Limitations for Lab Experiments

One advantage of using DCPA in lab experiments is its specificity towards photosynthesis. This allows researchers to study the effects of herbicides on plant growth and development without affecting other metabolic pathways. However, DCPA has limitations in terms of its solubility and stability, which can affect its efficacy in experiments.

Future Directions

1. Investigating the effects of DCPA on non-target organisms in the environment.
2. Studying the potential of DCPA as a tool for weed control in organic farming.
3. Developing new formulations of DCPA to improve its solubility and stability.
4. Investigating the potential of DCPA as a lead compound for the development of new herbicides with improved efficacy and selectivity.
5. Studying the effects of DCPA on plant-microbe interactions and soil health.

Scientific Research Applications

DCPA has been used in scientific research as a tool to study the effects of herbicides on plant growth and development. It has also been used to investigate the mechanisms of action of herbicides and their effects on the environment.